Cas no 2228422-88-4 (2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid)

• Product Name: 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid
• CAS No: 2228422-88-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5943412
• PubChem ID: 91599872
• Update Time: 2025-05-24

2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid
• 2228422-88-4
• EN300-1788313

• Inchi： 1S/C9H14N2O2/c1-7(9(12)13)3-4-8-5-11(2)6-10-8/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： WUQNFOWJYZQDDY-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid

Introduction to 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid (CAS No. 2228422-88-4)

2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228422-88-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 2-position and an N-methylimidazole moiety at the 4-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the development of novel drug candidates.

The synthesis of 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid involves a series of well-defined chemical transformations that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the functionalization of a butanoic acid backbone, followed by the introduction of the imidazole ring system through nucleophilic substitution or condensation reactions. The incorporation of the N-methyl group further enhances the molecular complexity, enabling further derivatization and customization for specific biological targets.

Recent advancements in pharmaceutical chemistry have demonstrated the importance of imidazole derivatives in modulating various biological pathways. The 1-methyl-1H-imidazol-4-yl substituent in 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid has been shown to exhibit potent inhibitory effects on certain enzymes and receptors, making it a promising scaffold for drug discovery. For instance, studies have indicated that this compound may interfere with the activity of metabolic enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, modifications to the methylbutanoic acid moiety have been explored to enhance solubility and bioavailability, which are critical factors in drug formulation.

In the realm of medicinal chemistry, the structural versatility of 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid allows for extensive derivatization, enabling researchers to fine-tune its pharmacological properties. The presence of both acidic and basic functional groups provides multiple points for interaction with biological targets, facilitating the development of selective inhibitors. For example, derivative compounds have been investigated for their ability to modulate neurotransmitter receptors, offering potential treatments for neurological disorders such as epilepsy and Alzheimer's disease.

The role of computational chemistry in optimizing synthetic routes for complex molecules like 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid cannot be overstated. Advanced computational methods, including molecular modeling and density functional theory (DFT), have been employed to predict reaction outcomes and identify optimal synthetic pathways. These techniques not only accelerate the discovery process but also minimize experimental trial-and-error, leading to more efficient and sustainable chemical synthesis.

Furthermore, the application of green chemistry principles has influenced the development methodologies for this compound. Researchers are increasingly focusing on environmentally friendly synthetic routes that reduce waste and energy consumption. For instance, catalytic processes that utilize recyclable catalysts or solvent-free reactions have been explored to enhance sustainability without compromising yield or purity.

The pharmacokinetic profile of 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid is another critical aspect that has been thoroughly investigated. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to ensure its suitability for therapeutic use. The compound's moderate solubility in both water and organic solvents suggests potential for oral administration or formulation into injectable solutions. Additionally, preliminary toxicity studies have indicated that it exhibits low acute toxicity at relevant doses, reinforcing its safety profile for further clinical development.

As research progresses, collaborations between academic institutions and pharmaceutical companies continue to drive innovation in this field. The synthesis and characterization of novel derivatives like 2-methyl-4-(1-methyl-1H-imidazol-4-yl)butanoic acid contribute to a growing database of pharmacologically active compounds. These efforts not only expand our understanding of molecular interactions but also pave the way for new therapeutic strategies across various medical conditions.

In conclusion,2-methyl-4-(1-methyl-1H-imidazol-4-yibutanoic acid (CAS No. 2228422